Cas no 2733059-17-9 (5-Bromo-3-hydroxy-pyridine-2-carboxylic acid amide)

• Product Name: 5-Bromo-3-hydroxy-pyridine-2-carboxylic acid amide
• CAS No: 2733059-17-9
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 6225310
• Update Time: 2025-07-01

5-Bromo-3-hydroxy-pyridine-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-hydroxy-pyridine-2-carboxylic acid amide

• Inchi： 1S/C6H5BrN2O2/c7-3-1-4(10)5(6(8)11)9-2-3/h1-2,10H,(H2,8,11)
• InChI Key： JSYGGGDOLDAGGN-UHFFFAOYSA-N
• SMILES： C(C1N=CC(Br)=CC=1O)(=O)N

Additional information on 5-Bromo-3-hydroxy-pyridine-2-carboxylic acid amide

5-Bromo-3-Hydroxy-Pyridine-2-Carboxylic Acid Amide: A Comprehensive Overview

The compound 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide, identified by the CAS number 2733059-17-9, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their roles in drug discovery, material science, and catalysis. The 5-bromo and 3-hydroxy substituents on the pyridine ring impart distinct electronic and steric effects, making this compound a valuable tool in various chemical reactions and biological assays.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide. Researchers have employed a variety of strategies, including nucleophilic aromatic substitution, coupling reactions, and enzymatic catalysis, to construct this molecule. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

The pyridine core of this compound plays a pivotal role in its reactivity and functionality. Pyridine derivatives are known for their ability to act as ligands in coordination chemistry, stabilizing metal centers in catalysts and sensors. In the case of 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide, the presence of a carboxamide group further enhances its versatility. This functional group can participate in hydrogen bonding, making it an attractive candidate for designing bioactive molecules with specific binding affinities.

Recent studies have highlighted the potential of 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide as a lead compound in drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been explored in preclinical models. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential utility in anticancer therapy. Furthermore, its hydroxyl group provides opportunities for further functionalization, enabling the creation of derivative compounds with enhanced pharmacokinetic profiles.

In addition to its therapeutic applications, 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For example, studies have shown that this compound can be incorporated into light-emitting diodes (LEDs) to improve their efficiency and stability. The bromine substituent contributes to its absorption properties, while the hydroxyl group enhances its solubility in polar solvents, facilitating its integration into device architectures.

The synthesis and characterization of 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide have been extensively documented in recent literature. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

Looking ahead, ongoing research is focused on expanding the scope of applications for 5-bromo-3-hydroxy-pyridine-2-carboxylic acid amide. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into commercial products. As our understanding of this compound deepens, it is anticipated that new insights will emerge regarding its structure-function relationships and practical uses.